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Introduction
Laureatin is a fascinating marine natural product that has garnered significant interest within

the scientific community. Isolated from the red algae Laurencia nipponica and also found in the

sea hare Aplysia dactylomela, this compound belongs to a class of medium-ring ethers known

for their complex structures and potent biological activities.[1] This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological effects of Laureatin, with a focus on presenting detailed data and experimental

methodologies for the scientific community.

Chemical Structure and Stereochemistry
Laureatin is a bicyclic bromoether with a molecular formula of C₁₅H₂₀Br₂O₂.[1] Its structure is

characterized by an eight-membered ether ring fused with an oxetane ring and substituted with

a brominated propyl group and a pentenynyl side chain. The precise stereochemistry of the

naturally occurring (+)-Laureatin is crucial for its biological activity.

The absolute configuration of (+)-Laureatin has been determined as (3Z)-laureatin. A detailed

analysis of its stereoisomers, including isolaureatin, has been a subject of extensive research,

leading to the total synthesis of these complex molecules.
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Figure 1: 2D representation of the core bicyclic ring system of Laureatin.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Laureatin is essential for

its handling, formulation, and application in research and development. The following tables

summarize the key quantitative data available for Laureatin.

Property Value Reference

Molecular Formula C₁₅H₂₀Br₂O₂ [1]

Molecular Weight 392.13 g/mol [2]

Exact Mass 389.983 g/mol [2]

Appearance Solid at room temperature

Density 1.469 g/cm³

Boiling Point 424.8 °C at 760 mmHg

Flash Point 175.9 °C

LogP 3.817

Optical Rotation [α]D +18.5° (c 1.0, CHCl₃) T. Suzuki et al.

Table 1: General Physicochemical Properties of Laureatin.
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Solubility
Laureatin exhibits limited solubility in aqueous solutions. It is generally soluble in organic

solvents such as dimethyl sulfoxide (DMSO), ethanol, and other common organic solvents. For

in vivo studies, formulations often involve the use of co-solvents and surfactants.

Solvent Solubility Reference

DMSO Soluble

Ethanol Soluble
Inferred from general chemical

properties

Water Poorly soluble

Table 2: Solubility Profile of Laureatin.

Spectroscopic Data
Detailed spectroscopic data is critical for the identification and characterization of Laureatin.

The following tables provide the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) data for (3Z)-

Laureatin, as reported by T. Suzuki et al.

¹H NMR Spectral Data (CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 3.14 d 1.95

2 2.40 dddd 15.13, 5.86, 5.61, 1.95

3 5.86 ddt 10.74, 7.32, 1.46

4 6.12 ddd 10.74, 8.79, 7.32

5 4.08 d 8.79

6 4.22 m

7 2.55 m

8α 2.25 m

8β 2.05 m

9 4.01 m

10 3.98 m

12 4.45 m

13 2.15 m

14 2.45 m

15 1.08 t 7.32

Table 3: ¹H NMR Data for (3Z)-Laureatin.

¹³C NMR Spectral Data (CDCl₃)
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Position Chemical Shift (δ, ppm)

1 82.6

2 34.5

3 128.8

4 131.2

5 78.9

6 80.1

7 35.4

8 33.7

9 85.2

10 58.9

11 88.1

12 75.6

13 30.1

14 25.9

15 12.6

Table 4: ¹³C NMR Data for (3Z)-Laureatin.

Biological Activity and Mechanism of Action
Laureatin has demonstrated potent biological activity, most notably as an insecticidal agent.

Insecticidal Activity
Laureatin exhibits significant insecticidal activity, particularly against mosquito larvae, making it

a compound of interest for the development of new mosquitocidal agents.

Mechanism of Action
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The precise mechanism of action for Laureatin's insecticidal activity is not yet fully elucidated.

However, studies on other halogenated sesquiterpenes from the Laurencia genus, such as

laurinterol, have shown acetylcholinesterase (AChE) inhibitory effects. It is plausible that

Laureatin may share a similar mechanism of action, disrupting the nervous system of insects

by inhibiting this critical enzyme. Further research is required to confirm this hypothesis and to

explore other potential molecular targets.

Laureatin Acetylcholinesterase (AChE)Inhibits AcetylcholineHydrolyzes Nerve Impulse TransmissionMediates Paralysis and DeathDisruption leads to

Click to download full resolution via product page

Figure 2: Proposed mechanism of insecticidal action via AChE inhibition.

Experimental Protocols
Isolation from Laurencia nipponica
A general procedure for the isolation of Laureatin from Laurencia nipponica involves the

following steps:

Extraction: The dried and ground red algae are extracted with a suitable organic solvent,

such as methanol or a mixture of chloroform and methanol.

Partitioning: The crude extract is then partitioned between an organic solvent (e.g., ethyl

acetate) and water to remove water-soluble impurities.

Chromatography: The organic layer is concentrated and subjected to multiple steps of

column chromatography on silica gel, using a gradient of non-polar to polar solvents (e.g.,

hexane-ethyl acetate).

Purification: Final purification is typically achieved by high-performance liquid

chromatography (HPLC) to yield pure Laureatin.
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Figure 3: General workflow for the isolation of Laureatin.

Total Synthesis
The total synthesis of Laureatin is a complex undertaking that has been achieved by several

research groups. A common strategy involves the initial construction of the eight-membered

ether ring followed by the formation of the oxetane ring. A detailed experimental procedure is

beyond the scope of this guide, but interested readers are directed to the doctoral dissertation

of Bernard Fernando Castillo for a comprehensive account of a synthetic route.

Conclusion
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Laureatin remains a molecule of significant interest due to its intricate chemical architecture

and promising biological activity. This technical guide has summarized the current knowledge

on its chemical structure, physicochemical properties, and insecticidal effects. Further research

into its precise mechanism of action and the exploration of its therapeutic potential beyond

insect control are warranted. The detailed data and experimental outlines provided herein are

intended to serve as a valuable resource for researchers in the fields of natural product

chemistry, medicinal chemistry, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. "Part 1. Synthesis of laureatin. Part 2. Synthesis of glycosphingolipid" by Bernard
Fernando Castillo [digitalcommons.lib.uconn.edu]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Laureatin: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674559#laureatin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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